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Compound of Interest

Compound Name:
(4-Bromophenyl)

methanesulfonate

CAS No.: 68574-35-6

Cat. No.: B1621078

Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of (4-Bromophenyl) methanesulfonate. As researchers and drug development

professionals, it is imperative that we manage chemical waste with a deep understanding of the

underlying chemistry to ensure personnel safety and environmental protection. This guide is

structured to provide not just procedural steps, but the scientific rationale behind them,

ensuring a self-validating system of laboratory safety.

Part 1: Hazard Assessment and Chemical Profile
A specific Safety Data Sheet (SDS) for (4-Bromophenyl) methanesulfonate (CAS No. 68574-

35-6) is not readily available in public databases. Therefore, a conservative approach to hazard

assessment is mandated, drawing from data on structurally similar compounds such as 4-

Bromophenyl methyl sulfone and the general reactivity of the aryl methanesulfonate class.

Inferred Hazards: Based on analogous compounds, (4-Bromophenyl) methanesulfonate
should be handled as a substance that is:
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Harmful if swallowed.[1]

A skin and eye irritant.[1][2][3]

A potential respiratory irritant.[1][2]

Critical Consideration: Potential for Genotoxicity Methanesulfonate esters of lower alcohols are

recognized as potential alkylating agents, which can react with DNA and cause mutagenic

events.[4][5][6] Therefore, (4-Bromophenyl) methanesulfonate must be handled with extreme

caution, assuming it may be a potential genotoxic agent until proven otherwise. All handling

and disposal procedures should aim to minimize exposure.

Chemical and Physical Properties

Property Value Source

Chemical Formula C₇H₇BrO₃S

Molecular Weight 253.10 g/mol

Appearance
Likely a solid at room

temperature
Inferred

CAS Number 68574-35-6

Part 2: Immediate Safety Protocols
Personal Protective Equipment (PPE)
Given the inferred hazards, the following PPE is mandatory when handling (4-Bromophenyl)
methanesulfonate in any form (solid or solution):

Eye Protection: Wear tightly fitting chemical safety goggles or a face shield.[2]

Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene). Gloves must be

inspected before use and disposed of after contamination.[7]

Body Protection: A standard laboratory coat is required. For larger quantities or when

generating dust, chemical-resistant coveralls are recommended.
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Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of dust or aerosols.[2]

Emergency Spill Procedures
In the event of a spill, the primary objective is to contain the material safely and prevent

exposure.

Evacuate: Immediately alert personnel in the vicinity and evacuate the immediate spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: For solid spills, gently cover the material with an inert absorbent material like sand

or vermiculite to prevent dust from becoming airborne. Do not use combustible materials like

paper towels for the initial containment.

Collect: Carefully sweep or scoop the contained material into a clearly labeled, sealable

hazardous waste container.[1][7]

Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), collecting

all cleaning materials as hazardous waste.

Report: Report the spill to your institution's Environmental Health & Safety (EHS) office.

Part 3: Waste Segregation and Containment Logic
Proper segregation is the cornerstone of safe chemical waste management. It prevents

dangerous reactions within a waste container. (4-Bromophenyl) methanesulfonate waste

must be segregated from incompatible materials.

Incompatible Materials: Based on analogues, avoid contact with:

Strong Oxidizing Agents

Strong Acids

Strong Bases (in uncontrolled conditions)[1]
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The following diagram illustrates the decision-making process for waste segregation.

Waste Generation Point

Designated Waste Containers

(4-Bromophenyl) methanesulfonate
(Solid or in solution) Is the waste solid?

 Assess
Form 

Is the waste in solution? No 

Solid Halogenated
Organic Waste

 Yes 

Is the solvent compatible
with other halogenated waste?

 Yes 

Liquid Halogenated
Organic Waste

 Yes 

Non-Halogenated
Organic Waste

 No
(e.g., in Acetone)

Click to download full resolution via product page

Caption: Waste segregation workflow for (4-Bromophenyl) methanesulfonate.

Part 4: Step-by-Step Disposal Procedures
Two primary disposal routes are outlined below, depending on the quantity of waste. For all

scenarios, the waste container must be:

Chemically compatible with the waste.

Securely sealed to prevent leaks.

Clearly labeled with the words "Hazardous Waste" and the full chemical name of all contents.

[8]
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Scenario A: Disposal of Small Quantities (<5g) via In-
Laboratory Degradation
This procedure leverages the chemical reactivity of aryl sulfonate esters, which can undergo

alkaline hydrolysis to form a phenol and a sulfonate salt—compounds that are generally easier

to dispose of.[9][10] This method should only be performed by personnel confident in their

understanding of the chemical reaction and risks involved.

Causality: The ester linkage in (4-Bromophenyl) methanesulfonate is susceptible to

nucleophilic attack by hydroxide ions (OH⁻). This reaction, known as saponification, cleaves

the ester, yielding 4-bromophenol and sodium methanesulfonate. These products can then be

neutralized and disposed of as aqueous waste, subject to local regulations.

Protocol: Alkaline Hydrolysis

Preparation: In a certified chemical fume hood, prepare a 2 M solution of sodium hydroxide

(NaOH) in a flask equipped with a magnetic stir bar. Ensure the flask is large enough to

accommodate the waste and the NaOH solution.

Reaction Setup: Place the reaction flask in a water bath on a stir plate to control the

temperature.

Addition of Waste: Slowly and carefully add the (4-Bromophenyl) methanesulfonate waste

to the stirring NaOH solution. If the waste is dissolved in a solvent, ensure the solvent is

compatible with the basic aqueous conditions.

Hydrolysis: Gently heat the mixture to 50-60°C and allow it to stir for several hours. The

reaction progress can be monitored by techniques like Thin Layer Chromatography (TLC) if

necessary. The hydrolysis is complete when the starting material is no longer detectable.

Cooling & Neutralization: Allow the reaction mixture to cool to room temperature. While

stirring, slowly neutralize the solution to a pH between 6.0 and 8.0 by adding a dilute acid

(e.g., 1 M HCl). Monitor the pH carefully with a pH meter or pH paper.

Final Disposal: Once neutralized, the resulting aqueous solution containing 4-bromophenol

and sodium methanesulfonate can typically be disposed of down the drain with copious

amounts of water. Crucially, this final step is subject to the approval of your local EHS office
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and municipal water regulations. Some jurisdictions may require collection of the final

solution as aqueous hazardous waste.

Scenario B: Disposal of Bulk Quantities (>5g) or
Contaminated Materials
For larger quantities of the compound or for materials heavily contaminated with it (e.g., spill

cleanup debris, contaminated PPE), in-lab treatment is not recommended. The standard

procedure for hazardous waste disposal must be followed.

Protocol: Collection for Professional Disposal

Containerization: Place the waste in a designated, compatible, and properly sealed

hazardous waste container. Do not mix it with other waste streams unless explicitly permitted

by your EHS office.

Labeling: Affix a hazardous waste tag to the container. The tag must be filled out completely,

including:

The words "Hazardous Waste".

The full chemical name: "(4-Bromophenyl) methanesulfonate".

The quantity of waste.

The date of accumulation.

The generating laboratory and principal investigator's name.[11]

Storage: Store the sealed and labeled container in a designated Satellite Accumulation Area

(SAA) within your laboratory. The SAA must be inspected weekly for any signs of leakage.[8]

Pickup Request: Arrange for pickup by your institution's certified hazardous waste disposal

service. Do not transport hazardous waste yourself.[11] All hazardous waste shipments must

be accompanied by appropriate manifests as required by regulations.[1]

Part 5: Regulatory Compliance
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All chemical waste disposal is governed by strict regulations to protect human health and the

environment. In the United States, the primary regulatory framework is the Resource

Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency

(EPA).[9]

Key compliance points include:

Prohibition of Improper Disposal: It is illegal to dispose of hazardous chemical waste in the

regular trash or down the sewer system without proper treatment and authorization.[9][12]

Documentation: Laboratories must maintain accurate records of the hazardous waste they

generate.[9]

Training: All personnel who generate hazardous waste must receive proper training on

handling and disposal procedures.[9]

By following the protocols outlined in this guide, your laboratory will be in a strong position to

maintain compliance with these critical regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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